Cas no 2060024-57-7 (1-(3-methoxyphenyl)-1H-1,2,3-triazole-4-sulfonyl chloride)

• Product Name: 1-(3-methoxyphenyl)-1H-1,2,3-triazole-4-sulfonyl chloride
• CAS No: 2060024-57-7
• MF: C₉H₈ClN₃O₃S
• MW: 273.696119308472
• MDL: MFCD30498881
• CID: 5163604
• PubChem ID: 125452692
• Update Time: 2025-06-11

1-(3-methoxyphenyl)-1H-1,2,3-triazole-4-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-Triazole-4-sulfonyl chloride, 1-(3-methoxyphenyl)-
• 1-(3-methoxyphenyl)-1H-1,2,3-triazole-4-sulfonyl chloride

• MDL： MFCD30498881
• Inchi： 1S/C9H8ClN3O3S/c1-16-8-4-2-3-7(5-8)13-6-9(11-12-13)17(10,14)15/h2-6H,1H3
• InChI Key： JLPSULMYKXZWPR-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC(OC)=C2)C=C(S(Cl)(=O)=O)N=N1

Additional information on 1-(3-methoxyphenyl)-1H-1,2,3-triazole-4-sulfonyl chloride

Research Brief on 1-(3-Methoxyphenyl)-1H-1,2,3-Triazole-4-Sulfonyl Chloride (CAS: 2060024-57-7)

1-(3-Methoxyphenyl)-1H-1,2,3-triazole-4-sulfonyl chloride (CAS: 2060024-57-7) is a sulfonyl chloride derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile reactivity and potential applications in drug discovery. This compound serves as a key intermediate in the synthesis of sulfonamide-based molecules, which are widely used in pharmaceuticals for their diverse biological activities, including antimicrobial, antiviral, and anticancer properties. Recent studies have explored its utility in click chemistry, bioconjugation, and as a building block for the development of novel therapeutic agents.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the use of 1-(3-methoxyphenyl)-1H-1,2,3-triazole-4-sulfonyl chloride as a precursor for the synthesis of sulfonamide-linked triazole hybrids. The study demonstrated that these hybrids exhibited potent inhibitory activity against carbonic anhydrase isoforms, which are implicated in conditions such as glaucoma and cancer. The compound's unique structural features, including the methoxyphenyl and triazole moieties, were found to enhance binding affinity and selectivity toward target enzymes.

Another notable application of this compound was highlighted in a 2024 ACS Chemical Biology publication, where it was employed in the development of activity-based probes (ABPs) for profiling serine hydrolases. The sulfonyl chloride group facilitated covalent modification of active-site residues, enabling the identification and characterization of enzyme targets in complex biological systems. This approach has significant implications for understanding disease mechanisms and discovering new drug targets.

Recent advancements in synthetic methodologies have also improved the accessibility of 1-(3-methoxyphenyl)-1H-1,2,3-triazole-4-sulfonyl chloride. A 2023 Organic Letters report described a streamlined one-pot synthesis route using copper-catalyzed azide-alkyne cycloaddition (CuAAC) followed by sulfonylation, achieving high yields and purity. This method reduces the need for hazardous reagents and simplifies purification steps, making the compound more amenable to large-scale production.

Despite its promising applications, challenges remain in optimizing the pharmacokinetic properties of derivatives derived from this sulfonyl chloride. A 2024 review in Bioorganic & Medicinal Chemistry emphasized the need for further structural modifications to improve metabolic stability and reduce off-target effects. Computational modeling and structure-activity relationship (SAR) studies are currently underway to address these limitations.

In conclusion, 1-(3-methoxyphenyl)-1H-1,2,3-triazole-4-sulfonyl chloride (CAS: 2060024-57-7) represents a valuable tool in chemical biology and drug discovery. Its applications span from enzyme inhibition to probe development, with ongoing research aimed at expanding its utility and overcoming existing challenges. Future studies are expected to explore its potential in targeted therapies and diagnostic agents, further solidifying its role in the field.